Cas no 301683-76-1 (N-(3-acetylphenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide
• CAS No: 301683-76-1
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5808929
• PubChem ID: 686549
• Update Time: 2025-07-14

N-(3-acetylphenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 301683-76-1
• SR-01000085555-1
• AKOS000812750
• 2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(3-acetylphenyl)acetamide
• N-(3-acetylphenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide
• N-(3-ACETYLPHENYL)-2-{[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YLSULFANYL}ACETAMIDE
• Z20242390
• SR-01000085555
• F1441-0750
• N-(3-acetylphenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide

• Inchi： 1S/C16H14N4O2S/c1-11(21)12-5-4-6-13(9-12)17-15(22)10-23-16-19-18-14-7-2-3-8-20(14)16/h2-9H,10H2,1H3,(H,17,22)
• InChI Key： JWRISDBMFPYYES-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C(C)=O)=C1)=O)C1=NN=C2C=CC=CN21

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Additional information on N-(3-acetylphenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide

Introduction to N-(3-acetylphenyl)-2-{1,2,4triazolo[4,3-α]pyridin-3-ylsulfanyl}acetamide (CAS No. 301683-76-1)

N-(3-acetylphenyl)-2-{1,2,4triazolo[4,3-α]pyridin-3-ylsulfanyl}acetamide is a sophisticated organic compound characterized by its intricate molecular architecture and potential biological significance. This compound, identified by the CAS number 301683-76-1, has garnered attention in the realm of pharmaceutical research due to its unique structural features and the promising applications it may offer in drug development.

The molecular framework of N-(3-acetylphenyl)-2-{1,2,4triazolo[4,3-α]pyridin-3-ylsulfanyl}acetamide incorporates several key pharmacophoric elements that are often associated with biological activity. The presence of an acetyl group on the phenyl ring and a sulfanyl-substituted triazolopyridine moiety suggests potential interactions with biological targets such as enzymes and receptors. These structural components are critical in determining the compound's pharmacokinetic properties and its overall efficacy in biological systems.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The triazolopyridine scaffold, in particular, has been extensively studied for its role in developing antimicrobial, antiviral, and anticancer agents. The sulfanyl group further enhances the compound's potential by introducing polar interactions that can modulate its binding affinity to biological targets. This combination of features makes N-(3-acetylphenyl)-2-{1,2,4triazolo[4,3-α]pyridin-3-ylsulfanyl}acetamide a compelling candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the complex triazolopyridine core. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of methodological innovation in accessing structurally complex molecules.

Evidence from preliminary studies suggests that N-(3-acetylphenyl)-2-{1,2,4triazolo[4,3-α]pyridin-3-ylsulfanyl}acetamide exhibits notable biological activity. In vitro assays have demonstrated potential interactions with enzymes involved in inflammatory pathways, indicating its possible utility in developing anti-inflammatory therapies. Additionally, the compound has shown promise in preliminary cytotoxicity assays, suggesting its potential as an anticancer agent. These findings are particularly intriguing given the increasing demand for novel therapeutic agents that can target multiple disease pathways.

The pharmacological evaluation of N-(3-acetylphenyl)-2-{1,2,4triazolo[4,3-α]pyridin-3-ylsulfanyl}acetamide is ongoing and involves a comprehensive battery of assays to assess its efficacy and safety profile. These studies aim to elucidate the compound's mechanism of action and identify any potential side effects. The use of high-throughput screening technologies has accelerated the process of identifying lead compounds for further development. This approach allows researchers to rapidly evaluate large libraries of compounds for their biological activity, thereby streamlining the drug discovery process.

The structural diversity of N-(3-acetylphenyl)-2-{1,2,4triazolo[4,3-α]pyridin-3-ylsulfanyl}acetamide also makes it a valuable tool for understanding structure-activity relationships (SAR) in drug design. By systematically modifying various parts of the molecule and assessing changes in biological activity, researchers can gain insights into how different structural features contribute to overall efficacy. This information is crucial for designing next-generation drugs that are more effective and have fewer side effects.

In conclusion, N-(3-acetylphenyl)-2-{1,2,4triazolo[4,3-α]pyridin-3-ylsulfanyl}acetamide (CAS No. 301683-76-1) represents a significant advancement in pharmaceutical research due to its complex molecular structure and promising biological activities. Further studies are warranted to fully elucidate its therapeutic potential and to optimize its pharmacological properties. The continued exploration of this compound and similar molecules will undoubtedly contribute to the development of novel treatments for various diseases.